molecular formula C11H18N4O4 B1679475 1-Piperidineethanol, 3-hydroxy-alpha-((2-nitro-1H-imidazol-1-yl)methyl)- CAS No. 82381-67-7

1-Piperidineethanol, 3-hydroxy-alpha-((2-nitro-1H-imidazol-1-yl)methyl)-

Cat. No.: B1679475
CAS No.: 82381-67-7
M. Wt: 270.29 g/mol
InChI Key: NZLBVURLEKAMKZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Ro 31-0052 is a bioactive chemical.

Properties

CAS No.

82381-67-7

Molecular Formula

C11H18N4O4

Molecular Weight

270.29 g/mol

IUPAC Name

1-[2-hydroxy-3-(2-nitroimidazol-1-yl)propyl]piperidin-3-ol

InChI

InChI=1S/C11H18N4O4/c16-9-2-1-4-13(6-9)7-10(17)8-14-5-3-12-11(14)15(18)19/h3,5,9-10,16-17H,1-2,4,6-8H2

InChI Key

NZLBVURLEKAMKZ-UHFFFAOYSA-N

SMILES

C1CC(CN(C1)CC(CN2C=CN=C2[N+](=O)[O-])O)O

Canonical SMILES

C1CC(CN(C1)CC(CN2C=CN=C2[N+](=O)[O-])O)O

Appearance

Solid powder

Purity

>98% (or refer to the Certificate of Analysis)

shelf_life

>2 years if stored properly

solubility

Soluble in DMSO

storage

Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).

Synonyms

Ro 31-0052;  Ro 310052;  Ro-31-0052.

Origin of Product

United States

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
1-Piperidineethanol, 3-hydroxy-alpha-((2-nitro-1H-imidazol-1-yl)methyl)-
Reactant of Route 2
1-Piperidineethanol, 3-hydroxy-alpha-((2-nitro-1H-imidazol-1-yl)methyl)-
Reactant of Route 3
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1-Piperidineethanol, 3-hydroxy-alpha-((2-nitro-1H-imidazol-1-yl)methyl)-
Reactant of Route 4
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1-Piperidineethanol, 3-hydroxy-alpha-((2-nitro-1H-imidazol-1-yl)methyl)-
Reactant of Route 5
Reactant of Route 5
1-Piperidineethanol, 3-hydroxy-alpha-((2-nitro-1H-imidazol-1-yl)methyl)-
Reactant of Route 6
Reactant of Route 6
1-Piperidineethanol, 3-hydroxy-alpha-((2-nitro-1H-imidazol-1-yl)methyl)-

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